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Compound of Interest

Compound Name: Muscone

Cat. No.: B079052 Get Quote

The following provides comprehensive guidance for the safe and compliant disposal of

Muscone, a macrocyclic musk used in fragrance and research applications. Adherence to

these procedures is essential to ensure the safety of laboratory personnel and to minimize

environmental impact. Muscone should be treated as a hazardous chemical waste unless

explicitly classified otherwise by your institution's safety protocols.

Immediate Safety and Handling
Before beginning any disposal-related activities, it is crucial to be familiar with the immediate

safety precautions for handling Muscone. While some safety data sheets (SDS) may not

classify Muscone as hazardous under OSHA 29 CFR 1910.1200, others identify potential risks

such as skin, eye, and respiratory irritation, and harm if swallowed.[1][2][3] Therefore, a

cautious approach is warranted.

Personal Protective Equipment (PPE):

Gloves: Wear chemically resistant gloves.[2]

Eye Protection: Use safety goggles with side shields.[1]

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.[2][3]

Ventilation: Always handle Muscone in a well-ventilated area. For operations that may

generate mists or aerosols, use appropriate exhaust ventilation or respiratory protection.[1]

[4]
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Step-by-Step Disposal Protocol
This protocol outlines the standard operating procedure for disposing of pure Muscone and

contaminated lab materials. The overriding principle is that hazardous chemicals must never be

poured down the drain or placed in regular trash.[2][5]

Waste Characterization: Treat all Muscone waste as hazardous chemical waste. Due to its

high potential for bioaccumulation and toxicity to aquatic life, it should not be released into

the environment.[3][6]

Select a Waste Container:

Choose a container made of a compatible material (e.g., glass or high-density

polyethylene) that will not react with Muscone.[5][7]

The container must have a secure, leak-proof screw-top cap.[7]

Ensure the container is clean and dry before adding waste.

Labeling the Container:

Clearly label the container with the words "Hazardous Waste".[5]

Identify the contents by writing the full chemical name: "Muscone (3-

Methylcyclopentadecanone)".

Include any other components mixed with the Muscone.

Affix any specific hazardous waste labels required by your institution or local regulations.

Waste Accumulation and Storage:

Collect Muscone waste in the labeled container at the point of generation.[5]

Keep the waste container tightly sealed except when adding waste.[5][8]

Store the container in a designated "Satellite Accumulation Area" (SAA), which must be at

or near the point of waste generation.[5][7]
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Segregation is critical: Store Muscone waste away from incompatible materials,

particularly strong oxidizing agents, strong acids, and strong bases.[2][7][9]

Requesting Disposal:

Once the container is full or you have finished the experiments generating the waste,

arrange for its disposal.

Contact your institution's Environmental Health & Safety (EHS) department or the

designated chemical waste coordinator to schedule a pickup.[5][10] Follow their specific

procedures for waste transfer.

Accidental Spill Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Alert: Alert personnel in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated.[2]

Remove Ignition Sources: Extinguish any open flames and turn off equipment that could

create sparks.[4]

Don PPE: Wear the appropriate PPE as described above.

Contain and Absorb: Cover the spill with a non-combustible, inert absorbent material such as

sand, vermiculite, or commercial sorbent pads.[2][9]

Collect Waste: Carefully sweep or scoop the absorbed material into your designated

Muscone hazardous waste container.[2]

Clean Area: Decontaminate the spill area according to your lab's standard procedures.

Dispose: Ensure the spill cleanup waste is disposed of along with other Muscone waste.

Summary of Safety and Physical Data
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The following table summarizes key data relevant to the safe handling and disposal of

Muscone.

Property Data Citation

CAS Number 541-91-3 [3]

Appearance Liquid [1]

Flash Point 145.3 ± 11.3 °C [1]

Potential Hazards

May cause skin, eye, and

respiratory irritation. Harmful if

swallowed.

[1][2]

Incompatible Materials
Strong oxidizing agents, strong

acids, strong bases.
[2][9]

Storage Conditions

Store in a cool, well-ventilated

place in a tightly closed

container.

[1][4]

Log P (octanol/water)
6.06 (Indicates high

bioaccumulation potential)
[3]

Muscone Disposal Workflow
The logical flow for proper Muscone disposal, from initial handling to final collection, is

illustrated below. This includes the necessary steps for routine waste management and

emergency spill response.
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Routine Disposal Procedure

Accidental Spill Response

Begin Muscone Waste Handling

1. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Select & Label
Compatible Waste Container

Routine Path
2a. Alert Personnel &

Remove Ignition Sources

Spill Occurs

3. Collect Waste in Container

4. Store in Designated SAA
(Segregated from Incompatibles)

5. Arrange for Professional Disposal
(Contact EHS)

3a. Contain & Absorb Spill
with Inert Material

4a. Collect Absorbed Material
into Waste Container

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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